Cas no 1509932-05-1 (1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine)

• Product Name: 1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine
• CAS No: 1509932-05-1
• MF: C₁₆H₂₄BNO₄S
• MW: 337.242063522339
• CID: 2133464
• PubChem ID: 74789440
• Update Time: 2024-11-01

1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonyl]Pyrrolidine
• 1-((3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine
• 3-(Pyrrolidin-1-ylsulfonyl)phenylboronic acid pinacol ester
• 3-(Pyrrolidin-1-ylsulfonyl)phenylboronic acid, pinacol ester
• 1-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}pyrrolidine
• 3-(Pyrrolidin-1-ylsulfonyl)benzene-3-boronic Acid Pinacol Ester
• MFCD19288882
• CS-0173840
• F76305
• DTXSID001137729
• 1509932-05-1
• DA-30037
• SCHEMBL15549788
• 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpyrrolidine

• Inchi： 1S/C16H24BNO4S/c1-15(2)16(3,4)22-17(21-15)13-8-7-9-14(12-13)23(19,20)18-10-5-6-11-18/h7-9,12H,5-6,10-11H2,1-4H3
• InChI Key： KSYYYRXOMWSFOC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 337.1519096g/mol
• Monoisotopic Mass: 337.1519096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2